1-(4-Fluoro-phenyl)-3-(5-nitro-thiazol-2-yl)-urea

• IUPAC Name: 1-(4-fluorophenyl)-3-(5-nitro-1,3-thiazol-2-yl)urea
• InChI: InChI=1S/C10H7FN4O3S/c11-6-1-3-7(4-2-6)13-9(16)14-10-12-5-8(19-10)15(17)18/h1-5H,(H2,12,13,14,16)
• InChI Key: VHWLIENBFXTZEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)NC2=NC=C(S2)[N+](=O)[O-])F
• Molecular Formula: C10H7FN4O3S
• Molecular Weight: 282.25 g/mol

Description

1-(4-Fluoro-phenyl)-3-(5-nitro-thiazol-2-yl)-urea, or simply 4-FPNU, is a compound that is used in many scientific research applications. It is a heterocyclic aromatic compound with a five-membered ring structure. The compound has a low melting point, making it ideal for use in many laboratory experiments. 4-FPNU has been studied extensively in recent years due to its potential applications in a variety of fields, including medicine, biochemistry, and environmental science.

Scientific Research Applications

4-FPNU has a wide variety of scientific research applications. It is used in the study of enzyme inhibition, enzyme kinetics, and protein-ligand interactions. It has also been used in the study of drug metabolism, drug transport, and drug-target interactions. In addition, 4-FPNU has been used to study the effects of environmental pollutants on cellular processes.

Mechanism of Action

4-FPNU acts as a reversible inhibitor of enzymes by binding to the active site of the enzyme and blocking its activity. This mechanism of action is dependent on the chemical structure of 4-FPNU and the enzyme that it binds to. In addition, 4-FPNU has been found to interact with proteins and other molecules in the cell, which can affect their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-FPNU depend on the concentration of the compound and the type of cell or organism that it is interacting with. At low concentrations, 4-FPNU has been found to have anti-inflammatory and anti-bacterial effects. At higher concentrations, 4-FPNU has been found to have cytotoxic effects on cells.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-FPNU in laboratory experiments is its low melting point, which makes it easy to handle and store. In addition, 4-FPNU is relatively inexpensive and can be synthesized easily. However, 4-FPNU is not suitable for use in long-term experiments due to its instability and tendency to degrade over time.

Future Directions

In the future, 4-FPNU could be used to study the effects of environmental pollutants on cellular processes, as well as the effects of drugs on proteins and other molecules. Additionally, 4-FPNU could be used to study the effects of drugs on gene expression and the potential for drug-drug interactions. Furthermore, 4-FPNU could be used to study the effects of drugs on the immune system and the potential for drug-disease interactions. Finally, 4-FPNU could be used to study the effects of drugs on the nervous system and the potential for drug-behavior interactions.

Synthesis Methods

4-FPNU can be synthesized by a variety of methods. One of the most common methods is the reaction of 4-fluorophenol with 5-nitro-2-thiazolium chloride in the presence of anhydrous sodium acetate. This reaction produces 4-FPNU in a yield of 80-85%. Other methods of synthesis include the reaction of 4-fluorophenol with sodium nitrite in the presence of sodium hydroxide and the reaction of 4-fluorophenol with sodium nitrite in the presence of sodium hydroxide and hydrochloric acid.